Cas no 926215-70-5 (N-(3-Amino-2-methylphenyl)-2-methoxyacetamide)

• Product Name: N-(3-Amino-2-methylphenyl)-2-methoxyacetamide
• CAS No: 926215-70-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1069630
• PubChem ID: 16778406
• Update Time: 2025-05-19

N-(3-Amino-2-methylphenyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-2-methylphenyl)-2-methoxyacetamide
• N-(3-amino-2-methylphenyl)-2-methoxyacetamide(SALTDATA: FREE)
• MFCD09050893
• CS-0118544
• DTXSID40588357
• BS-36342
• AKOS000101931
• BMB21570
• 926215-70-5
• STL411744

• MDL： MFCD09050893
• Inchi： 1S/C10H14N2O2/c1-7-8(11)4-3-5-9(7)12-10(13)6-14-2/h3-5H,6,11H2,1-2H3,(H,12,13)
• InChI Key： QNPAVQXNHKIPNA-UHFFFAOYSA-N
• SMILES： O(C)CC(NC1C=CC=C(C=1C)N)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 1.81630

N-(3-Amino-2-methylphenyl)-2-methoxyacetamide Security Information

• HazardClass：IRRITANT

Additional information on N-(3-Amino-2-methylphenyl)-2-methoxyacetamide

Comprehensive Guide to N-(3-Amino-2-methylphenyl)-2-methoxyacetamide (CAS No. 926215-70-5): Properties, Applications, and Market Insights

N-(3-Amino-2-methylphenyl)-2-methoxyacetamide (CAS 926215-70-5) is a specialized organic compound with growing significance in pharmaceutical and agrochemical research. This aromatic amide derivative features a unique combination of methoxy and amino functional groups, making it valuable for synthetic applications. The compound's molecular formula is C₁₀H₁₄N₂O₂, with a molecular weight of 194.23 g/mol.

Recent trends in drug discovery and crop protection have increased interest in this compound. Researchers are particularly focused on its potential as a building block for novel active ingredients. The 3-amino-2-methylphenyl moiety provides excellent opportunities for further chemical modifications, while the 2-methoxyacetamide group contributes to enhanced solubility and bioavailability properties.

The synthesis of N-(3-Amino-2-methylphenyl)-2-methoxyacetamide typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include protection of the amino group, acylation reactions, and subsequent deprotection. Process optimization has become a hot topic, with many laboratories seeking green chemistry approaches to improve yield and reduce environmental impact.

In pharmaceutical applications, this compound serves as an important intermediate for developing potential therapeutic agents. Its structural features make it particularly interesting for CNS-targeting drugs, with researchers exploring derivatives for neurological applications. The methoxyacetamide functionality is known to influence blood-brain barrier penetration, a crucial factor in modern neurological drug design.

The agrochemical industry has shown increasing demand for N-(3-Amino-2-methylphenyl)-2-methoxyacetamide as well. Its derivatives are being evaluated as potential plant growth regulators and pesticide intermediates. The compound's stability under various environmental conditions makes it attractive for formulation development in crop protection products.

From a market perspective, the global supply of 926215-70-5 remains limited to specialized chemical manufacturers. Current pricing trends reflect the compound's niche application status, with prices typically ranging between $X and $Y per gram depending on purity and quantity. Industry analysts predict steady growth in demand as more research programs incorporate this versatile intermediate into their discovery pipelines.

Quality control for N-(3-Amino-2-methylphenyl)-2-methoxyacetamide involves rigorous analytical methods. Standard characterization includes HPLC purity analysis (>98%), ¹H/¹³C NMR verification, and mass spectrometry confirmation. Many suppliers now provide comprehensive analytical data sheets to meet the stringent requirements of pharmaceutical clients.

Storage and handling recommendations for this compound include protection from moisture and oxidation. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with any chemical substance. The compound is typically supplied as an off-white to light brown crystalline powder with good stability at room temperature when properly stored.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 926215-70-5. Several major pharmaceutical companies have filed applications covering novel compounds incorporating this chemical scaffold, particularly in areas of neurodegenerative disease treatment and metabolic disorder therapeutics.

For researchers considering this compound, important considerations include batch-to-batch consistency and supplier reliability. The specialized nature of N-(3-Amino-2-methylphenyl)-2-methoxyacetamide production means that establishing long-term partnerships with quality manufacturers is crucial for ongoing projects. Many contract research organizations now include this specialty chemical in their standard catalogues to support drug discovery programs.

Future research directions for this compound are likely to focus on expanding its utility in medicinal chemistry and exploring novel synthetic pathways. The growing emphasis on sustainable chemistry may drive innovation in production methods, while advances in computational chemistry could help identify new potential applications for this versatile intermediate.

Environmental considerations for 926215-70-5 are becoming increasingly important. While current data suggests low environmental impact, proper waste management procedures should be implemented when working with this compound. Many laboratories are now implementing green chemistry principles in their use of such intermediates to minimize ecological footprint.

For those sourcing N-(3-Amino-2-methylphenyl)-2-methoxyacetamide, it's essential to verify certificates of analysis and ensure compliance with relevant regional regulations. The compound's status may vary by jurisdiction, so thorough due diligence is recommended before procurement. Reputable suppliers typically provide comprehensive documentation including safety data sheets and regulatory information.

The scientific literature contains numerous references to applications of this compound and its derivatives. Recent publications have highlighted its use in developing novel enzyme inhibitors and as a precursor for fluorescent probes in biological research. These diverse applications underscore the compound's value across multiple scientific disciplines.

As research into targeted therapies continues to expand, the role of specialized intermediates like N-(3-Amino-2-methylphenyl)-2-methoxyacetamide will likely grow in importance. Its balanced combination of reactivity and stability makes it particularly valuable for modern drug discovery platforms that require reliable building blocks for combinatorial chemistry approaches.

In conclusion, CAS 926215-70-5 represents an important specialty chemical with broad potential across pharmaceutical and agrochemical applications. Its unique structural features continue to attract research interest, while manufacturing processes evolve to meet growing demand. As the chemical industry moves toward more sustainable practices, this compound's future looks promising in various high-value applications.